Cas no 113997-25-4 (4-(2-bromo-4,6-dimethylphenoxy)aniline)

• Product Name: 4-(2-bromo-4,6-dimethylphenoxy)aniline
• CAS No: 113997-25-4
• MF: C₁₄H₁₄BrNO
• MW: 292.17106294632
• CID: 2612109
• PubChem ID: 14043017
• Update Time: 2025-04-21

4-(2-bromo-4,6-dimethylphenoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromo-4,6-dimethylphenoxy)aniline
• 113997-25-4
• DTXCID40505665
• DTXSID10554882

• Inchi： 1S/C14H14BrNO/c1-9-7-10(2)14(13(15)8-9)17-12-5-3-11(16)4-6-12/h3-8H,16H2,1-2H3
• InChI Key： MJKUPSXIVIHMNX-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=CC(C)=C1OC1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 291.02588Da
• Monoisotopic Mass: 291.02588Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 35.3Ų